Cas no 2228529-77-7 (tert-butyl N-2-(1,3-dimethyl-1H-pyrazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(1,3-dimethyl-1H-pyrazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2228529-77-7
• MF: C₁₄H₂₃N₃O₃
• MW: 281.35072350502
• CID: 6367574
• PubChem ID: 165777206
• Update Time: 2025-08-01

tert-butyl N-2-(1,3-dimethyl-1H-pyrazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1,3-dimethyl-1H-pyrazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate
• tert-butyl N-[2-(1,3-dimethyl-1H-pyrazol-5-yl)-1-oxopropan-2-yl]-N-methylcarbamate
• EN300-1883297
• 2228529-77-7

• Inchi： 1S/C14H23N3O3/c1-10-8-11(17(7)15-10)14(5,9-18)16(6)12(19)20-13(2,3)4/h8-9H,1-7H3
• InChI Key： PKZSDELILGSRQS-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)(C)C1=CC(C)=NN1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 281.17394160g/mol
• Monoisotopic Mass: 281.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-(1,3-dimethyl-1H-pyrazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate

Professional Introduction to Compound with CAS No. 2228529-77-7 and Product Name: Tert-butyl N-2-(1,3-dimethyl-1H-pyrazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate

The compound with the CAS number 2228529-77-7 and the product name Tert-butyl N-2-(1,3-dimethyl-1H-pyrazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of a tert-butyl group, a dimethylpyrazole moiety, and a methylcarbamate functional group contributes to its unique chemical properties and reactivity, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel heterocyclic compounds, particularly those incorporating pyrazole derivatives. Pyrazole-based scaffolds are renowned for their versatility and biological activity, making them indispensable in the design of therapeutic agents. The specific modification of 1,3-dimethylpyrazol-5-yl in this compound not only enhances its structural complexity but also opens up avenues for diverse pharmacological interactions. This modification is particularly noteworthy, as it aligns with the growing interest in developing drugs that target multiple biological pathways simultaneously.

The N-methylcarbamate moiety in the compound's structure is another critical feature that contributes to its pharmacological potential. Carbamate derivatives are well-known for their role as bioisosteres, capable of replacing other functional groups while maintaining or even enhancing biological activity. In this context, the N-methylcarbamate group in Tert-butyl N-2-(1,3-dimethyl-1H-pyrazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate could play a pivotal role in modulating the compound's interactions with biological targets. This is particularly relevant in the context of drug design, where subtle modifications can significantly alter a molecule's efficacy and selectivity.

Recent studies have highlighted the importance of understanding the structural determinants of molecular recognition in drug discovery. The complex interplay between different functional groups within a molecule can significantly influence its binding affinity and pharmacological effects. In the case of Tert-butyl N-2-(1,3-dimethyl-1H-pyrazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate, the combination of a bulky tert-butyl group, a rigid dimethylpyrazole ring, and an electron-withdrawing methylcarbamate moiety creates a multifaceted pharmacophore. This pharmacophore could potentially interact with various biological targets, including enzymes and receptors, thereby warranting further investigation.

The synthesis and characterization of this compound have been influenced by advancements in synthetic methodologies and analytical techniques. Modern synthetic strategies have enabled chemists to construct complex molecules with high precision and yield, while cutting-edge analytical tools provide unprecedented insights into molecular structure and properties. The synthesis of Tert-butyl N-2-(1,3-dimethyl-1H-pyrazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate exemplifies these advancements, showcasing the ability to integrate multiple functional groups into a single molecular framework.

In terms of potential applications, this compound holds promise in several therapeutic areas. The pyrazole scaffold is particularly relevant in the development of anti-inflammatory agents, antiviral drugs, and anticancer compounds. Additionally, the presence of a carbamate group suggests potential utility in neuropharmacology, where carbamate derivatives are known for their ability to modulate neurotransmitter activity. Further research is needed to fully elucidate the compound's pharmacological profile and explore its potential as a lead molecule for drug development.

The exploration of novel heterocyclic compounds like Tert-butyl N-2-(1,3-dimethyl-1H-pyrazol-5-yl)-1-oxopropan-2-yll-N-methylcarbamate is driven by the need for innovative therapeutic solutions to address unmet medical needs. The pharmaceutical industry continues to seek new chemical entities that can be optimized into effective drugs through structure-based drug design principles. This compound represents a step forward in this endeavor, offering a unique combination of structural features that could lead to breakthroughs in drug discovery.

As research progresses, it is expected that additional insights will be gained into the biological activity and mechanism of action of this compound. High-throughput screening (HTS) techniques and computational modeling will likely play crucial roles in evaluating its potential as a therapeutic agent. These approaches will help researchers identify new targets and optimize the compound's properties for clinical applications.

In conclusion, Tert-butyl N-2-(1,3-dimethyl-lH-pyrazol-S-yI)-l-oxypropan-z-yI-N-methylcarbamate (CAS No. 2228529 77 7) stands as a testament to the ongoing innovation in pharmaceutical chemistry. Its complex molecular architecture and diverse functional groups make it a promising candidate for further exploration in drug development. As research continues to uncover new applications for this compound, it is likely to contribute significantly to advancements in medicine and therapeutics.